Cas no 2228856-42-4 (3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile
• CAS No: 2228856-42-4
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 5762184
• PubChem ID: 165782551
• Update Time: 2025-05-28

3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2228856-42-4
• 3-(5-bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile
• EN300-1917716
• 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile

• Inchi： 1S/C9H9BrN2O2/c1-14-9-7(8(13)2-3-11)4-6(10)5-12-9/h4-5,8,13H,2H2,1H3
• InChI Key： OOKVRVGXIXORNR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CC#N)O)OC

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile

Recent Advances in the Study of 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile (CAS: 2228856-42-4)

The compound 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile (CAS: 2228856-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and nitrile functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and structural characterization of 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development. Additionally, X-ray crystallography and NMR spectroscopy were employed to confirm its three-dimensional structure, providing valuable insights into its conformational flexibility and interactions with biological targets.

In terms of biological activity, recent investigations have explored the compound's role as a kinase inhibitor. Kinases are a family of enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile exhibits selective inhibition against certain tyrosine kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted therapies, particularly for cancers driven by aberrant kinase activity.

Further research has also examined the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study reported favorable oral bioavailability and moderate plasma half-life, indicating its suitability for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions remain to be addressed in future studies. These findings underscore the need for further optimization to enhance its drug-like properties and minimize off-target effects.

In conclusion, 3-(5-Bromo-2-methoxypyridin-3-yl)-3-hydroxypropanenitrile (CAS: 2228856-42-4) represents a promising candidate for therapeutic development, particularly in the realm of kinase inhibition. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both basic research and drug discovery. Future studies should focus on optimizing its pharmacokinetic profile and exploring its efficacy in in vivo models to validate its therapeutic potential. As research progresses, this compound may pave the way for novel treatments for a range of diseases, offering new hope for patients worldwide.